Enhanced Lipophilicity vs. N-Unsubstituted Analogs
The N1-isopropyl substituent substantially increases computed lipophilicity compared to the N1-unsubstituted (3-cyclopentyl-1H-pyrazole-5-carboxylic acid; CAS 521300-21-0) and N1-methyl analogs. The target compound exhibits an XLogP3-AA of 2.5 [1]. The N1-unsubstituted analog (C9H12N2O2, MW 180.20) has a lower computed XLogP3-AA of approximately 1.3–1.5 (PubChem CID 2773094), while the N1-methyl analog (C10H14N2O2) is predicted at approximately 1.8–2.0. This difference of ~0.7–1.2 log units translates to a roughly 5- to 15-fold increase in octanol–water partition coefficient, which can be critical for membrane permeability in cell-based assays.
| Evidence Dimension | Lipophilicity (XLogP3-AA) |
|---|---|
| Target Compound Data | XLogP3-AA = 2.5 |
| Comparator Or Baseline | 3-Cyclopentyl-1H-pyrazole-5-carboxylic acid: XLogP3-AA ≈ 1.3–1.5; 3-Cyclopentyl-1-methyl-1H-pyrazole-5-carboxylic acid: XLogP3-AA ≈ 1.8–2.0 |
| Quantified Difference | ΔXLogP3-AA ≈ +0.7 to +1.2 (5- to 15-fold higher partition coefficient) |
| Conditions | Computed by XLogP3 3.0 algorithm (PubChem 2025 release); values for comparators estimated from PubChem computed properties |
Why This Matters
Higher lipophilicity can improve passive membrane permeability in cell-based assays, making this compound a preferred choice when designing building blocks intended for intracellular target engagement.
- [1] PubChem Compound Summary for CID 83708146, 3-Cyclopentyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid. National Center for Biotechnology Information (2025). View Source
